Cas no 70964-95-3 (Cyclohexanepropanal, b,4-dimethyl-)

• Product Name: Cyclohexanepropanal, b,4-dimethyl-
• CAS No: 70964-95-3
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 578507
• PubChem ID: 21290463
• Update Time: 2025-04-19

Cyclohexanepropanal, b,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanal, b,4-dimethyl-
• 3-(4-methylcyclohexyl)butanal
• beta,4-dimethylcyclohexanepropionaldehyde
• NS00063028
• DTXSID20991269
• EINECS 275-066-9
• 70964-95-3
• SCHEMBL1026314

• Inchi： 1S/C11H20O/c1-9-3-5-11(6-4-9)10(2)7-8-12/h8-11H,3-7H2,1-2H3
• InChI Key： YZFPDESEFZSBIN-UHFFFAOYSA-N
• SMILES： O=CCC(C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.874
• Boiling Point: 235.6°C at 760 mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.443

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids